Cas no 514798-04-0 (2,5-Dichloro-3-fluoro-4-iodo-pyridine)

2,5-Dichloro-3-fluoro-4-iodo-pyridine is a halogenated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of chlorine, fluorine, and iodine atoms at specific positions enhances its reactivity, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its structural versatility allows for the development of complex molecules with tailored properties. The compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its utility in medicinal chemistry, particularly in the design of bioactive compounds, underscores its importance as a building block in heterocyclic chemistry.
2,5-Dichloro-3-fluoro-4-iodo-pyridine structure
514798-04-0 structure
Product name:2,5-Dichloro-3-fluoro-4-iodo-pyridine
CAS No:514798-04-0
MF:C5HCl2FIN
MW:291.877014875412
CID:1080180
PubChem ID:11130086

2,5-Dichloro-3-fluoro-4-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloro-3-fluoro-4-iodo-pyridine
    • 2,5-dichloro-3-fluoro-4-iodopyridine
    • AKOS024263252
    • DB-302439
    • 514798-04-0
    • Inchi: InChI=1S/C5HCl2FIN/c6-2-1-10-5(7)3(8)4(2)9/h1H
    • InChI Key: ZGDZUAKTVIRUKT-UHFFFAOYSA-N
    • SMILES: C1=C(C(=C(C(=N1)Cl)F)I)Cl

Computed Properties

  • Exact Mass: 290.85148g/mol
  • Monoisotopic Mass: 290.85148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

2,5-Dichloro-3-fluoro-4-iodo-pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029199335-1g
2,5-Dichloro-3-fluoro-4-iodopyridine
514798-04-0 95%
1g
$556.38 2023-09-01
Aaron
AR00E8G8-250mg
2,5-Dichloro-3-fluoro-4-iodo-pyridine
514798-04-0 98%
250mg
$98.00 2025-02-13
1PlusChem
1P00E87W-1g
2,5-Dichloro-3-fluoro-4-iodo-pyridine
514798-04-0 98%
1g
$234.00 2024-04-30
A2B Chem LLC
AG63036-250mg
2,5-Dichloro-3-fluoro-4-iodopyridine
514798-04-0 98%
250mg
$131.00 2024-04-19
A2B Chem LLC
AG63036-10g
2,5-Dichloro-3-fluoro-4-iodopyridine
514798-04-0 98%
10g
$1152.00 2024-04-19
A2B Chem LLC
AG63036-100mg
2,5-Dichloro-3-fluoro-4-iodopyridine
514798-04-0 98%
100mg
$79.00 2024-04-19
1PlusChem
1P00E87W-10g
2,5-Dichloro-3-fluoro-4-iodo-pyridine
514798-04-0 98%
10g
$1029.00 2024-04-30
Aaron
AR00E8G8-1g
2,5-Dichloro-3-fluoro-4-iodo-pyridine
514798-04-0 98%
1g
$202.00 2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640162-25g
2,5-Dichloro-3-fluoro-4-iodopyridine
514798-04-0 98%
25g
¥18716.00 2024-05-10
1PlusChem
1P00E87W-5g
2,5-Dichloro-3-fluoro-4-iodo-pyridine
514798-04-0 98%
5g
$627.00 2024-04-30

Additional information on 2,5-Dichloro-3-fluoro-4-iodo-pyridine

Comprehensive Overview of 2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0)

2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique polyhalogenated structure, is increasingly sought after due to its versatility in cross-coupling reactions and medicinal chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2,5-Dichloro-3-fluoro-4-iodo-pyridine", "CAS 514798-04-0 applications", and "halogenated pyridine derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 2,5-Dichloro-3-fluoro-4-iodo-pyridine features chlorine, fluorine, and iodine atoms at strategic positions, enabling selective functionalization. This property makes it a valuable building block for designing active pharmaceutical ingredients (APIs) and crop protection agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy, aligning with the global push for sustainable chemical processes.

In the context of drug discovery, this compound’s iodo-substituted pyridine core is pivotal for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. Searches for "iodo-pyridine cross-coupling" and "fluorinated pyridine uses" highlight its role in creating biologically active molecules. Additionally, its electron-withdrawing properties are exploited in materials science, particularly in organic electronics and liquid crystal development.

From a commercial perspective, CAS 514798-04-0 is often discussed alongside high-value intermediates and custom synthesis services. Suppliers emphasize its high purity grades (>98%) to meet stringent research and development requirements. The compound’s stability under ambient conditions further enhances its practicality for laboratories and industrial-scale production.

Emerging applications of 2,5-Dichloro-3-fluoro-4-iodo-pyridine include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Queries like "halogenated pyridines in PROTACs" underscore its potential in next-generation therapeutics. Furthermore, its compatibility with flow chemistry setups addresses the demand for automated synthesis platforms in modern labs.

In summary, 2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0) stands at the intersection of innovation and practical utility. Its multifaceted roles—from drug design to advanced material synthesis—make it a compound of enduring interest. As research into halogenated heterocycles expands, this pyridine derivative is poised to remain a keystone in synthetic chemistry.

Recommend Articles

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.